1-(1H-Indol-1-yl)prop-2-en-1-one

• IUPAC Name: 1-indol-1-ylprop-2-en-1-one
• InChI: InChI=1S/C11H9NO/c1-2-11(13)12-8-7-9-5-3-4-6-10(9)12/h2-8H,1H2
• InChI Key: OBZWRPZXSLXBOL-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1C=CC2=CC=CC=C21
• Molecular Formula: C11H9NO
• DSSTOX Substance ID: DTXSID20536290
• Molecular Weight: 171.19 g/mol
• CAS RN: 88150-26-9

Description

“1-(1H-Indol-1-yl)prop-2-en-1-one” is a chemical compound. It is a type of chalcone, which are simple chemical structures that act as precursors for the biogenesis of flavonoids. These compounds have two aromatic or heteroaromatic rings connected by a three-carbon α, β-unsaturated carbonyl group.

Molecular Structure Analysis

The molecular formula of “1-(1H-Indol-1-yl)prop-2-en-1-one” is C11H9NO. The structure includes an indole ring and a prop-2-en-1-one group. More detailed structural information, such as 3D conformers and crystal structures, can be found in databases like PubChem.

Physical And Chemical Properties Analysis

The molecular weight of “1-(1H-Indol-1-yl)prop-2-en-1-one” is 171.2. Other physical and chemical properties such as solubility, melting point, and boiling point were not found in the retrieved papers.

Scientific Research Applications

Synthesis and Biological Evaluation

A study by Rehman et al. (2022) focuses on the preparation of 1-(1H-Indol-1-yl)prop-2-en-1-one derivatives for anti-inflammatory applications. The compounds were synthesized using indole and chloroacetylchloride and evaluated for their anti-inflammatory activity on rats, showing promising results (Rehman, Saini, & Kumar, 2022).

Microwave-Assisted Synthesis and Biological Activity

Swarnkar et al. (2014) reported on the reaction of 1-(1H-Indol-1-yl)prop-2-en-1-one with various hydrazides under microwave irradiation, leading to the synthesis of pyrazole derivatives. The study highlights the efficient synthesis method and the potential biological activities of these derivatives (Swarnkar, Ameta, & Vyas, 2014).

Role in Anticancer Drug Synthesis

Zou et al. (2018) discussed the synthesis of (E)-3(dimethylamino)-1-(1H-indol-3-yl)prop-2-en-1-one, an important intermediate in the synthesis of osimertinib, a drug used in cancer treatment. The study emphasizes the compound's role in the development of anticancer drugs, particularly its potential in overcoming drug resistance in cancer treatment (Zou, Jiang, Jia, & Zhu, 2018).

Hydroamination Applications

Sobenina et al. (2010) explored the hydroamination of 1-(1H-Indol-1-yl)prop-2-en-1-one derivatives, demonstrating a method to afford amino derivatives of indole with high stereoselectivity and yield. This study contributes to the development of methods for modifying indole derivatives for various applications (Sobenina, Tomilin, Petrova, Ushakov, Mikhaleva, & Trofimov, 2010).

Antimicrobial and Antifungal Activity

Research on novel 1H-indole derivatives, including 1-(1H-Indol-1-yl)prop-2-en-1-one, has demonstrated significant antimicrobial and antifungal activities. This study provides insights into the potential of these derivatives as effective agents against a range of microbial pathogens (Unnamed Authors, 2020).

Chemoselective Synthesis of Pyrido[2,1-a]indoles

Li et al. (2015) presented a Rh/Cu-catalyzed synthesis of pyrido[2,1-a]indoles from 1-(1H-indol-1-yl)prop-2-en-1-one, highlighting a multi-step cascade transformation. This study contributes to the field of organic synthesis, offering a chemoselective method for creating complex molecules (Li, Wang, Zhang, Zhang, & Wen, 2015).

Anticancer Indole-Based Chalcones

Badria et al. (2019) investigated the crystal structures of chalcones derived from 1-(1H-Indol-1-yl)prop-2-en-1-one, assessing their antiproliferative activity. The study provides valuable insights into the molecular properties and potential anticancer applications of these compounds (Badria, Soliman, Atef, Islam, Al-Majid, Dege, Ghabbour, Ali, El-Senduny, & Barakat, 2019).